Cas no 1536951-94-6 (1-2-(propan-2-yl)-1H-1,3-benzodiazol-4-ylethan-1-amine)

• Product Name: 1-2-(propan-2-yl)-1H-1,3-benzodiazol-4-ylethan-1-amine
• CAS No: 1536951-94-6
• MF: C₁₂H₁₇N₃
• MW: 203.283482313156
• CID: 5712384
• PubChem ID: 83449920
• Update Time: 2025-07-14

1-2-(propan-2-yl)-1H-1,3-benzodiazol-4-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1536951-94-6
• 1-[2-(PROPAN-2-YL)-1H-1,3-BENZODIAZOL-4-YL]ETHAN-1-AMINE
• EN300-1294494
• 1H-Benzimidazole-7-methanamine, α-methyl-2-(1-methylethyl)-
• 1-2-(propan-2-yl)-1H-1,3-benzodiazol-4-ylethan-1-amine

• Inchi： 1S/C12H17N3/c1-7(2)12-14-10-6-4-5-9(8(3)13)11(10)15-12/h4-8H,13H2,1-3H3,(H,14,15)
• InChI Key： GIHBRNVGYUVLHS-UHFFFAOYSA-N
• SMILES： N1C2C=CC=C(C(C)N)C=2N=C1C(C)C

Computed Properties

• Exact Mass: 203.142247555g/mol
• Monoisotopic Mass: 203.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 54.7Ų

Experimental Properties

• Density: 1.114±0.06 g/cm3(Predicted)
• Boiling Point: 397.4±17.0 °C(Predicted)
• pka: 12.83±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 1-2-(propan-2-yl)-1H-1,3-benzodiazol-4-ylethan-1-amine

Recent Advances in the Study of 1-2-(propan-2-yl)-1H-1,3-benzodiazol-4-ylethan-1-amine (CAS: 1536951-94-6)

The compound 1-2-(propan-2-yl)-1H-1,3-benzodiazol-4-ylethan-1-amine (CAS: 1536951-94-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its benzodiazole core and amine functional group, exhibits promising pharmacological properties, particularly in the context of central nervous system (CNS) disorders and oncology. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its therapeutic potential in preclinical models.

One of the key findings from recent research is the compound's interaction with serotonin receptors, specifically the 5-HT_2A and 5-HT_2C subtypes. These receptors play a critical role in mood regulation, and the compound's affinity for them suggests potential applications in treating depression and anxiety disorders. In vitro studies have demonstrated that 1-2-(propan-2-yl)-1H-1,3-benzodiazol-4-ylethan-1-amine acts as a partial agonist at these receptors, with a unique binding profile that differentiates it from existing therapeutics.

In addition to its CNS applications, this compound has shown notable activity in cancer research. Preliminary data indicate that it may inhibit the proliferation of certain cancer cell lines, particularly those associated with glioblastoma and breast cancer. The mechanism appears to involve the modulation of key signaling pathways, such as the PI3K/AKT/mTOR axis, which is frequently dysregulated in malignancies. Researchers are currently exploring its potential as an adjunct therapy to enhance the efficacy of existing chemotherapeutic agents.

The synthesis of 1-2-(propan-2-yl)-1H-1,3-benzodiazol-4-ylethan-1-amine has also been a focus of recent investigations. Optimized synthetic routes have been developed to improve yield and purity, with particular emphasis on green chemistry principles to minimize environmental impact. These advancements are critical for scaling up production for further clinical evaluation.

Despite these promising developments, challenges remain. The compound's pharmacokinetic properties, including its bioavailability and metabolic stability, require further optimization. Additionally, comprehensive toxicology studies are needed to ensure its safety profile aligns with regulatory standards. Ongoing research aims to address these gaps, with the ultimate goal of advancing this compound into clinical trials.

In conclusion, 1-2-(propan-2-yl)-1H-1,3-benzodiazol-4-ylethan-1-amine represents a versatile and promising candidate in both CNS and oncology research. Its unique pharmacological profile and recent synthetic advancements position it as a molecule of significant interest for future therapeutic development. Continued research will be essential to fully realize its potential and translate these findings into clinical applications.